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Compound of Interest

Compound Name: 5-(Methylthio)nicotinic acid
CAS No.: 74470-28-3
Cat. No.: B1633555
Get Quote
. J

Executive Summary: Immediate Action Card

This guide defines the standard operating procedure (SOP) for the disposal of 5-
(Methylthio)nicotinic acid. While this specific isomer is often used as a building block in drug
discovery (e.g., kinase inhibitors), it possesses a dual-functional nature—a pyridine nitrogen
and a carboxylic acid—combined with a sulfide moiety. This requires specific segregation to
prevent dangerous incompatibility reactions, particularly with strong oxidizers.[1][2]
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Parameter Critical Data
CAS Number 17798-38-0
Physical State Solid (White to off-white powder)

] Irritant (Skin, Eye, Respiratory).[2][3] Potential
Primary Hazards ]
stench (sulfide).

o Strong Oxidizers (Nitric Acid, Peroxides), Strong
Incompatibilities
Bases.

_ Non-regulated solid (unless mixed). Treat as
Disposal Code )
Hazardous Chemical Waste.

) Dry Sweep (avoid dust generation). Do not
Spill Response )
wash down drains.[4]

Chemical Profile & Hazard Identification

Understanding the molecular behavior of 5-(Methylthio)nicotinic acid is the prerequisite for
safe disposal.

» Acidic Nature: The carboxylic acid group (

) means aqueous solutions will be acidic. It reacts with bases to form water-soluble salts.

» Sulfide Reactivity: The methylthio group (-SMe) is a reducing agent.

o Risk:[5][6][7][8][9] Contact with strong oxidizers (e.g., concentrated

) can lead to exothermic oxidation to sulfoxides or sulfones.

o Odor:[8][10] Thioethers often carry a disagreeable odor; waste containers should be tightly
sealed to prevent lab-wide nuisance.

» Pyridine Ring: Provides basicity at the nitrogen, allowing for amphoteric behavior, though the
carboxylic acid dominates the pH profile.
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Pre-Disposal Segregation & Storage

Proper segregation at the bench is the single most effective safety measure.
The "No-Go" List (Incompatibilities)

NEVER mix 5-(Methylthio)nicotinic acid waste with:

o Oxidizing Acids: Nitric acid, Chromic acid.

o Peroxides: Hydrogen peroxide, organic peroxides.

e Reactive Metals: Sodium, Potassium (risk of hydrogen evolution if wet).

Waste Stream Classification

Waste Type Composition Disposal Stream
) Pure powder, contaminated Solid Hazardous Waste (Label:
Solid Waste o o ]
gloves, weighing boats. "Toxic/lrritant Solid")

) ] ] Organic Solvent Waste
o Dissolved in organic solvents
Liquid Waste A (Halogenated or Non-
(DMSO, MeOH, DCM).
Halogenated)

) Aqueous Waste (Check pH;
o Aqueous solutions (buffers,
Liquid Waste B ) usually collected as "Aqueous
mother liquor). )
Toxic")

Disposal Workflows & Decision Logic
Workflow 1: Waste Segregation Decision Tree

This logic ensures the material ends up in the correct regulatory stream, minimizing cross-
contamination risks.
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Waste Generation:
5-(Methylthio)nicotinic acid

Physical State?

N

Solid Waste Liquid Waste
(Powder, Contaminated Debris) (Solutions, Mother Liquor)
\ 4

Stream: Solid Hazardous Waste

il ?
(Double Bagged) Primary Solvent?

Organic Solvent Aqueous Solution

Halogenated? Contains Heavy Metals
(DCM, Chloroform) or other Toxins?
‘.
Werify Local Regs
Yes No

\\\Yerify Local Regs

Drain Disposal
(ONLY if permitted by local EHS
& neutralized to pH 6-9)

Stream: Halogenated Solvent Waste Stream: Non-Halogenated Solvent Waste

Stream: Aqueous Hazardous Waste (Label: Contains Sulfides)

(Label: Contains Sulfides)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-(Methylthio)nicotinic acid waste streams.
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Detailed Operational Procedures
Protocol A: Solid Waste Disposal

Scope: Expired chemicals, spill debris, contaminated PPE.

Containment: Use a wide-mouth high-density polyethylene (HDPE) jar or a double-lined
waste bag.

Labeling: Affix a hazardous waste label.

o Constituents: "5-(Methylthio)nicotinic acid".

o Hazard Checkbox: Irritant.

Sealing: Ensure the lid is tight to contain any potential sulfide odors.

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Protocol B: Liquid Waste (Organic Solutions)

Scope: Reaction mixtures or HPLC waste containing the compound.

Compatibility Check: Ensure the waste carboy does NOT contain nitric acid or strong
oxidizers.[1]

o Transfer: Pour into the appropriate solvent carboy (Halogenated vs. Non-Halogenated).

» Rinsing: Triple rinse the empty original container with a compatible solvent; add rinsate to the
waste carboy.

» Defacing: Deface the original label of the empty container and discard the container in
"Glass/Plastic" trash (unless P-listed, which this is not).

Protocol C: Emergency Spill Response

Scenario: 10g bottle dropped on the floor.
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1. Alert & Isolate 2. Don PPE 3. Containment 4. Mechanical Removal 5. Decontamination
(Notify Lab Personnel) (Nitrile Gloves, Goggles, Lab Coat) (Cover with spill pads/dry sand) (Sweep/Scoop - AVOID DUST) (Wipe with soapy water)

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow.

Critical Note on Cleaning Agents: Do not use bleach (sodium hypochlorite) to clean up a large
spill of the pure powder. The oxidation of the sulfide group by bleach can generate heat and
potentially irritating fumes. Use simple soapy water (detergent) for the final wipe-down.

Regulatory Compliance (USA Focus)

» RCRA Status: 5-(Methylthio)nicotinic acid is not specifically listed on the EPA's P-list
(acutely toxic) or U-list (toxic).

o Characteristic Waste: It generally does not meet the definition of Ignitable, Corrosive (unless
in low pH solution), or Reactive. However, due to its toxicity/irritant profile, it must be
managed as Non-Regulated Chemical Waste or State-Regulated Hazardous Waste
depending on your specific state (e.g., California has stricter "Presumptive" hazardous waste
laws).

e Best Practice: Always default to treating it as hazardous chemical waste. Never dispose of
the solid in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1633555?utm_src=pdf-custom-synthesis#bc-rfq
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.fishersci.com/store/msds?partNumber=AAL1637006&productDescription=5-METHYLNICOTINIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylthio_nicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylthio_nicotinic-acid
https://www.lookchem.com/404.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-NICOTINIC-ACID-CASNO-59-67-04905-EN.aspx
https://www.chembk.com/en/chem/5-Methyl-nicotinic%20acid%20methyl%20ester
https://www.chemos.de/import/data/msds/GB_en/59-67-6-A0008755-GB-en.pdf
https://www.chemicalbook.com/msds/5-methylnicotinic-acid.pdf
https://www.echemi.com/sds/sheep-placenta-extract-pd20161011165705884.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0276607_EN.htm
https://www.benchchem.com/product/b1633555/docs#5-methylthio-nicotinic-acid-safe-handling-disposal-protocol
https://www.benchchem.com/product/b1633555/docs#5-methylthio-nicotinic-acid-safe-handling-disposal-protocol
https://www.benchchem.com/product/b1633555/docs#5-methylthio-nicotinic-acid-safe-handling-disposal-protocol
https://www.benchchem.com/product/b1633555/docs#5-methylthio-nicotinic-acid-safe-handling-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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